molecular formula C9H9FN2O B8427434 7-Fluoro-3,4-dihydromethylquinoxaline-2(1H)-one

7-Fluoro-3,4-dihydromethylquinoxaline-2(1H)-one

Cat. No.: B8427434
M. Wt: 180.18 g/mol
InChI Key: BCMCYHILCIGRFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Fluoro-3,4-dihydromethylquinoxaline-2(1H)-one is a useful research compound. Its molecular formula is C9H9FN2O and its molecular weight is 180.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9FN2O

Molecular Weight

180.18 g/mol

IUPAC Name

7-fluoro-1-methyl-3,4-dihydroquinoxalin-2-one

InChI

InChI=1S/C9H9FN2O/c1-12-8-4-6(10)2-3-7(8)11-5-9(12)13/h2-4,11H,5H2,1H3

InChI Key

BCMCYHILCIGRFX-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)CNC2=C1C=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt(0. 125 g, 0.548 mmol) and tin (II) chloride dihydrate (0.370 g, 1.64 mmol, Aldrich, used as received) in ethanol (3.0 mL) was refluxed for 30 min. It was then cooled to room temperature and the solvent was removed under vacuum. The residue was diluted with water (4.0 mL) and basified with saturated NaHCO3 to pH ˜8. The resulting. suspension was extracted with ethyl acetate (30 mL). The extract was dried over Na2SO4 and evaporated to yield 0.032 g of the tide compound as a yellow powder, which was used for the next reaction; 1H NMR (DMSO-d6): 2.024 (s, 3H), 3.607 (s, 2H), 5.751 (s, 1H), 6.453 (d, 1H, J=9.9 Hz), 6.456 (d, 1H, J=8.1 Hz), 10.162 (s, 1H).
Name
N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt
Quantity
125 g
Type
reactant
Reaction Step One
Quantity
0.37 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One

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